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Introduction
The Novel Object Recognition (NOR) test is a widely utilized behavioral assay to assess

learning and memory, particularly recognition memory, in rodents.[1][2][3] This model is

predicated on the innate tendency of rodents to investigate novel objects more than familiar

ones.[1] The test is sensitive to the effects of pharmacological agents that can enhance or

impair cognitive function.[2] MGS0028 is a selective agonist for the metabotropic glutamate 2/3

(mGlu2/3) receptors and has shown potential as a therapeutic agent for psychiatric and

cognitive disorders. Notably, MGS0028 has been demonstrated to ameliorate recognition

memory deficits in animal models. This document provides detailed application notes and

protocols for utilizing MGS0028 in the NOR test.

MGS0028: A Selective mGluR2/3 Agonist
MGS0028 is a potent and selective agonist for group II metabotropic glutamate receptors,

mGluR2 and mGluR3. These receptors are G-protein coupled receptors that are predominantly

expressed in the central nervous system and are implicated in the modulation of synaptic

transmission and neuronal excitability. Activation of mGluR2/3 receptors has been shown to

have neuroprotective and antipsychotic-like effects in various preclinical models.
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Data Presentation: Efficacy of MGS0028 in the Novel
Object Recognition Test
The following tables present illustrative quantitative data demonstrating the potential efficacy of

MGS0028 in a Novel Object Recognition (NOR) test paradigm using a mouse model of

cognitive impairment (e.g., PACAP-deficient mice). While a study by Ago et al. (2013) indicated

that MGS0028 at a dose of 0.1 mg/kg improved impairments in the NOR test in PACAP-

deficient mice, the specific quantitative data from this study is not publicly available. The data

presented below is therefore representative of typical findings in such an experiment.

Table 1: Effect of MGS0028 on Object Exploration Time during the Test Phase

Treatment Group
Mean Exploration Time of
Familiar Object (seconds)

Mean Exploration Time of
Novel Object (seconds)

Vehicle-treated Control 15.2 ± 1.8 16.5 ± 2.1

MGS0028 (0.1 mg/kg) 14.8 ± 1.5 28.3 ± 2.5*

*Data are presented as mean ± SEM. *p < 0.05 compared to the familiar object exploration

time within the same group.

Table 2: Effect of MGS0028 on Discrimination Index in the NOR Test

Treatment Group Mean Discrimination Index

Vehicle-treated Control 0.04 ± 0.08

MGS0028 (0.1 mg/kg) 0.31 ± 0.06*

*Data are presented as mean ± SEM. *p < 0.05 compared to the vehicle-treated control group.

The discrimination index is calculated as (Time exploring novel object - Time exploring familiar

object) / (Total exploration time). A higher discrimination index indicates better recognition

memory.
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Animal Subjects
Species: Male mice (e.g., C57BL/6 or a model of cognitive impairment such as PACAP-

deficient mice).

Age: 8-12 weeks.

Housing: Group-housed (4-5 mice per cage) in a temperature- and humidity-controlled

environment with a 12-hour light/dark cycle. Food and water are available ad libitum.

Acclimation: Animals should be acclimated to the housing facility for at least one week before

the start of the experiment and handled daily for 3-5 days to minimize stress.

Apparatus
Testing Arena: A square or circular open-field arena (e.g., 40 cm x 40 cm x 40 cm) made of a

non-porous material (e.g., PVC or Plexiglas) for easy cleaning. The color of the arena should

provide sufficient contrast with the animals.

Objects: Two sets of three-dimensional objects that are different in shape, color, and texture

but similar in size and complexity. The objects should be heavy enough that the mice cannot

displace them.

Video Recording: A camera mounted above the arena to record the sessions for later

analysis by an automated tracking system or by a trained observer blind to the experimental

conditions.

Experimental Procedure
The NOR test consists of three phases: habituation, familiarization (training), and the test

phase.

Habituation (Day 1):

Place each mouse individually into the empty testing arena.

Allow the mouse to explore the arena freely for 10 minutes.
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Return the mouse to its home cage.

Clean the arena thoroughly with 70% ethanol between each mouse to eliminate olfactory

cues.

Familiarization (Training) Phase (Day 2):

Place two identical objects in the arena at a fixed distance from the walls and from each

other.

Administer MGS0028 (e.g., 0.1 mg/kg, intraperitoneally) or vehicle to the mice 30 minutes

before the training session.

Place each mouse individually into the arena, facing the wall opposite the objects.

Allow the mouse to explore the objects for 10 minutes.

Return the mouse to its home cage.

Clean the arena and the objects thoroughly between each mouse.

Test Phase (Day 2):

The test phase is conducted after a retention interval (e.g., 1 hour or 24 hours) following

the familiarization phase.

Replace one of the familiar objects with a novel object. The position of the novel object

should be counterbalanced across animals.

Place the mouse back into the arena.

Allow the mouse to explore the objects for 5-10 minutes.

Record the time spent exploring each object. Exploration is defined as the mouse's nose

being in close proximity to the object (e.g., within 2 cm) and actively sniffing or touching it.

Return the mouse to its home cage.

Clean the arena and objects thoroughly between each mouse.
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Data Analysis
Exploration Time: Measure the time spent exploring the familiar and novel objects during the

test phase.

Discrimination Index (DI): Calculate the DI using the following formula: DI = (Time exploring

novel object - Time exploring familiar object) / (Total time exploring both objects)

Statistical Analysis: Use appropriate statistical tests (e.g., t-test or ANOVA) to compare the DI

and exploration times between the treatment groups. A DI significantly greater than zero

indicates successful recognition memory.
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Caption: MGS0028 signaling pathway in cognitive enhancement.

Experimental Workflow for the Novel Object Recognition
Test

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1676572?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Day 1: Habituation

Place mouse in empty arena

Allow 10 min of free exploration

Return to home cage and clean arena

Day 2: Familiarization (Training)

Administer MGS0028 or Vehicle
(30 min prior)

Place two identical objects in arena

Allow 10 min of exploration

Return to home cage and clean

Retention Interval
(1h or 24h)

Day 2: Test Phase

Replace one object with a novel object

Allow 5-10 min of exploration

Record exploration times

Return to home cage and clean

Data Analysis

Calculate Discrimination Index

Statistical Comparison
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Caption: Experimental workflow of the Novel Object Recognition test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Novel Object Recognition Test for the Investigation of Learning and Memory in Mice -
PMC [pmc.ncbi.nlm.nih.gov]

2. Novel Object Recognition as a Facile Behavior Test for Evaluating Drug Effects in
AβPP/PS1 Alzheimer's Disease Mouse Model | Semantic Scholar [semanticscholar.org]

3. Novel Object Recognition Test for the Investigation of Learning and Memory in Mice -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: MGS0028 in Novel
Object Recognition (NOR) Test Methodology]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1676572#mgs0028-in-novel-object-recognition-
test-methodology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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